![molecular formula C16H21N5O3 B2364057 3-methyl-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrimidine-2,4(1H,3H)-dione CAS No. 2320382-47-4](/img/structure/B2364057.png)
3-methyl-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrimidine-2,4(1H,3H)-dione
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Description
3-methyl-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H21N5O3 and its molecular weight is 331.376. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Functionalization
Pyrimidine derivatives are significant in the development of new chemical entities with potential applications in drug discovery and material science. The synthesis and functionalization of pyrimidine derivatives, such as the reaction of pyrimidines with alkylamides or the alkylation of 6-methylpyrimidine-2,4(1H,3H)-dione, are foundational processes in organic chemistry, contributing to the expansion of chemical libraries for pharmacological screening (Gulevskaya et al., 1994), (Kataev et al., 2013).
Biological Applications and Studies
The exploration of pyrimidine derivatives in biological contexts, such as their effects on free radical oxidation in whole blood and bone marrow, highlights their potential in medicinal chemistry. Studies have shown that pyrimidine-based medicines can have immunomodulatory effects, normalize metabolic disorders, and increase the oxidative activity of leukocytes, indicating their potential for therapeutic applications (Meshcheryakova et al., 2022).
Optical and Nonlinear Optical (NLO) Applications
The synthesis and characterization of pyrimidine-based bis-uracil derivatives have been studied for their potential in optical, nonlinear optical, and drug discovery applications. These compounds have shown significant NLO properties, suggesting their usefulness in NLO device fabrications (Mohan et al., 2020).
Hypotensive Activity
Pyrimidine-2,4(1H,3H)-dione derivatives containing thietane rings have been synthesized and shown to possess hypotensive activity, indicating their potential as lead compounds in the development of new antihypertensive drugs (Kataev et al., 2014).
Properties
IUPAC Name |
3-methyl-6-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O3/c1-11-7-14(18-10-17-11)24-9-12-3-5-21(6-4-12)13-8-15(22)20(2)16(23)19-13/h7-8,10,12H,3-6,9H2,1-2H3,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZDGCCFWCGFNFF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)OCC2CCN(CC2)C3=CC(=O)N(C(=O)N3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.